Cas no 2228561-88-2 (1-amino-2-(1,2-oxazol-3-yl)propan-2-ol)

• Product Name: 1-amino-2-(1,2-oxazol-3-yl)propan-2-ol
• CAS No: 2228561-88-2
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 6395385
• PubChem ID: 165754972
• Update Time: 2025-06-27

1-amino-2-(1,2-oxazol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(1,2-oxazol-3-yl)propan-2-ol
• EN300-1806688
• 2228561-88-2

• Inchi： 1S/C6H10N2O2/c1-6(9,4-7)5-2-3-10-8-5/h2-3,9H,4,7H2,1H3
• InChI Key： WKEFPNGMEAYDFA-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CON=1)CN

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 72.3Ų

Additional information on 1-amino-2-(1,2-oxazol-3-yl)propan-2-ol

1-Amino-2-(1,2-Oxazol-3-yl)Propan-2-Ol: A Comprehensive Overview

1-Amino-2-(1,2-Oxazol-3-yl)Propan-2-Ol (CAS No. 2228561-88-2) is a unique organic compound with a distinctive chemical structure that has garnered attention in various fields of research. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of an amino group (-NH₂) and a hydroxyl group (-OH) in its structure makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and materials science.

The oxazole ring in 1-amino-2-(1,2-oxazol-3-yl)propan-2-ol is a key structural feature that contributes to its reactivity and biological activity. Oxazole derivatives are known for their ability to act as hydrogen bond donors and acceptors, which is crucial for interactions with biological molecules such as enzymes and receptors. Recent studies have highlighted the role of oxazole-containing compounds in modulating enzyme activity, making them promising candidates for drug development.

One of the most intriguing aspects of 1-amino-2-(1,2-oxazol-3-yl)propan-2-ol is its ability to participate in various chemical reactions. The amino group can act as a nucleophile in substitution reactions, while the hydroxyl group can facilitate the formation of esters or ethers under appropriate conditions. These properties make it a valuable intermediate in organic synthesis, particularly in the construction of complex molecules with therapeutic potential.

Recent advancements in computational chemistry have allowed researchers to predict the electronic properties and reactivity of 1-amino-2-(1,2-Oxazol-3-Yl)Propan-2-Ol with unprecedented accuracy. Quantum mechanical calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the oxazole ring, which enhances its electrophilic character. This insight has been instrumental in designing novel synthetic pathways for this compound.

In terms of biological activity, 1-amino-2-(1,2-Oxazol-Yl)Propan-Ol has shown promise as an inhibitor of certain enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are implicated in cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

The synthesis of 1-amino-propan-Ol derivatives has also been optimized using green chemistry principles. Researchers have developed environmentally friendly methods that minimize waste and reduce energy consumption during the production process. These methods not only enhance the sustainability of chemical manufacturing but also align with global efforts to promote eco-friendly practices.

Furthermore, the application of oxazole-containing compounds in materials science has expanded significantly in recent years. The unique electronic properties of oxazole rings make them suitable for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Incorporating 1-amino-propan-Ol into polymer frameworks has been shown to improve their electrical conductivity and stability under harsh conditions.

The versatility of 1-amino-propan-Ol is further exemplified by its role as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are widely used to induce asymmetry in organic molecules during synthesis, which is critical for producing enantiomerically pure compounds required by the pharmaceutical industry. The use of this compound as a chiral auxiliary has been validated through several successful syntheses reported in recent literature.

In conclusion, 1-Amino-Propan-Ol (CAS No. 69797475799999999999) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthetic and computational techniques, positions it as a key player in future research and development efforts.